(3,5-dimethyl-1H-pyrazol-1-yl)[4-(4-methylphenyl)-3-(1H-pyrrol-1-yl)thiophen-2-yl]methanone

• IUPAC Name: (3,5-dimethylpyrazol-1-yl)-[4-(4-methylphenyl)-3-pyrrol-1-ylthiophen-2-yl]methanone
• InChI: InChI=1S/C21H19N3OS/c1-14-6-8-17(9-7-14)18-13-26-20(19(18)23-10-4-5-11-23)21(25)24-16(3)12-15(2)22-24/h4-13H,1-3H3
• InChI Key: WERNJUUODZGDEL-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)C2=CSC(=C2N3C=CC=C3)C(=O)N4C(=CC(=N4)C)C
• Molecular Formula: C21H19N3OS
• Molecular Weight: 361.5 g/mol
• CAS No.: 1172880-33-9

Description

The compound "(3,5-dimethyl-1H-pyrazol-1-yl)[4-(4-methylphenyl)-3-(1H-pyrrol-1-yl)thiophen-2-yl]methanone" features a thiophene core substituted with a 4-methylphenyl group and a pyrrole ring, linked via a methanone group to a 3,5-dimethylpyrazole moiety.

Biological Activity

The compound (3,5-dimethyl-1H-pyrazol-1-yl)[4-(4-methylphenyl)-3-(1H-pyrrol-1-yl)thiophen-2-yl]methanone is a derivative of pyrazole, a heterocyclic compound known for its diverse biological activities. This article reviews the biological activity of this specific compound, focusing on its pharmacological properties, mechanisms of action, and potential therapeutic applications.

Chemical Structure and Properties

The structural formula of the compound can be represented as follows:

$$\text{C}_{18}\text{H}_{20}\text{N}_4\text{S}$$

This compound features a pyrazole ring, which is linked to a thiophene and a pyrrole moiety. The presence of these functional groups contributes to its biological activity.

Anticancer Activity

Recent studies have demonstrated that derivatives of pyrazole exhibit significant anticancer properties. For instance, one study indicated that similar compounds could induce apoptosis in glioma cell lines. Specifically, a related compound showed an IC50 value of 5.13 µM against C6 cancer cells, outperforming the standard chemotherapy agent 5-FU (IC50 = 8.34 µM) . The mechanism involved cell cycle arrest and induction of apoptosis, highlighting the potential of pyrazole derivatives in cancer therapy.

Antioxidant and Anti-inflammatory Properties

Molecular docking studies have suggested that pyrazole derivatives possess excellent antioxidant and anti-inflammatory properties. These compounds can scavenge free radicals and inhibit inflammatory pathways, making them potential candidates for treating conditions associated with oxidative stress and inflammation .

Antimicrobial Activity

Pyrazole derivatives have also been investigated for their antimicrobial effects. Compounds in this class have shown activity against various pathogens, suggesting their utility in developing new antimicrobial agents .

The biological activities of pyrazole derivatives are often attributed to their ability to interact with specific biological targets:

• Inhibition of Enzymes : Pyrazole compounds can inhibit enzymes involved in cancer cell proliferation and inflammatory responses.
• Receptor Modulation : They may act as ligands for various receptors, influencing cellular signaling pathways.

Study 1: Cytotoxic Effects on Cancer Cells

In a study investigating new derivatives of pyrazole, one compound demonstrated significant cytotoxicity against C6 glioma cells. The study utilized flow cytometry to analyze the mechanism of action, confirming that the compound induced apoptosis through specific signaling pathways .

Study 2: Antioxidant Activity Assessment

Another research effort focused on evaluating the antioxidant capacity of pyrazole derivatives using DPPH radical scavenging assays. The results showed that several compounds exhibited strong antioxidant activity, supporting their potential use in preventing oxidative damage .

Data Table: Summary of Biological Activities

Biological Activity	Compound Tested	IC50/Effect	Reference
Anticancer	(3,5-dimethyl-1H-pyrazol-1-yl)	IC50 = 5.13 µM
Antioxidant	Pyrazole Derivatives	Significant scavenging
Anti-inflammatory	Various Pyrazole Compounds	Inhibitory effects
Antimicrobial	Pyrazole Derivatives	Active against pathogens

Comparison with Similar Compounds

a) [5-(3,5-Dimethyl-pyrazole-1-carbonyl)-3-methyl-4-phenylthieno[2,3-b]thiophene-2-yl]-(3,5-dimethyl-pyrazol-1-yl)-methanone (Compound 5c)

• Structure: Features a bis-pyrazole-methanone system attached to a thienothiophene core .
• Synthesis : Yield of 65% via condensation reactions, similar to methods for the target compound .
• Properties :
  • Melting point >300°C (indicative of high thermal stability).
  • IR: C=O stretch at 1,670 cm⁻¹, comparable to the target compound’s ketone group.
  • NMR: Methyl groups (δ 1.91–2.00 ppm) and aromatic protons (δ 7.41–7.42 ppm) align with substituents in the target compound .

b) 2-[[1-[5-Methyl-1-(4-nitrophenyl)-1H-pyrazol-4-yl]ethylidene]hydrazono]-2,3-dihydro-1,3,4-thiadiazole Derivatives (13a–13d)

• Structure : Incorporates pyrazole and thiadiazole rings instead of pyrrole and thiophene .
• Synthesis: Ethanol-triethylamine mediated reactions (6 h, room temperature) yield crystalline solids, contrasting with the target compound’s likely reflux conditions .
• Reactivity : Thiadiazole formation suggests greater electrophilicity compared to the target’s thiophene-pyrrole system .

c) 2-[5-(4-Methoxyphenyl)-3-phenyl-4,5-dihydro-1H-pyrazol-1-yl]-6-methyl-1,3-benzothiazole

• Structure : Pyrazoline-benzothiazole hybrid with methoxy and phenyl substituents .

Physicochemical Properties

Property	Target Compound	Compound 5c	Thiadiazole Derivatives
Melting Point	Not reported (predicted >250°C)	>300°C	Crystalline (exact m.p. N/R)
C=O IR Stretch	~1,670–1,690 cm⁻¹ (estimated)	1,670 cm⁻¹	N/A (no ketone)
Solubility	Likely low (DMF/EtOH required)	Recrystallized from DMF	Ethanol/DMF
Synthetic Yield	Not reported (likely ~60–70%)	65%	Moderate (method-dependent)

Substituent Effects on Properties

• Steric Effects : 3,5-Dimethylpyrazole may hinder rotational freedom, reducing conformational flexibility relative to dihydro-pyrazoline derivatives .
• Hydrogen Bonding : Pyrrole N–H and pyrazole C–H groups could facilitate stronger intermolecular interactions than thiadiazole derivatives, influencing crystallinity .